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Compound of Interest

Compound Name:
6-(ethylamino)pyrazine-2-

carboxylic acid

CAS No.: 124367-58-4

Cat. No.: B6266528

Get Quote

Executive Summary
6-(Ethylamino)pyrazine-2-carboxylic acid is a functionalized pyrazine derivative serving as a

critical intermediate in the synthesis of antitubercular agents (analogous to Pyrazinamide),

antiviral candidates (Favipiravir analogs), and agrochemicals. Its amphoteric nature—

possessing both a carboxylic acid moiety and a secondary amine—dictates a pH-dependent

solubility profile that is pivotal for isolation and purification.

This guide provides a comprehensive analysis of its solubility across solvent classes,

theoretical physicochemical descriptors, and standardized protocols for experimental validation.

Physicochemical Characterization
Understanding the fundamental properties of the molecule is a prerequisite for predicting

solubility behavior.
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Property Value / Description Source/Rationale

CAS Number 124367-58-4 Chemical Registries

Molecular Formula C₇H₉N₃O₂ Stoichiometry

Molecular Weight 167.17 g/mol Calculated

Appearance
White to off-white crystalline

powder
Typical for pyrazine acids

pKa (Acidic) ~2.9 (Carboxylic acid)
Analog: Pyrazine-2-carboxylic

acid

pKa (Basic) ~0.5 - 1.5 (Pyrazine N / Amine)
Electron-deficient ring reduces

basicity

LogP (Predicted) 0.3 – 0.8
Parent (-0.[1][2][3][4][5][6]

[7]18) + Ethyl group effect

H-Bond Donors 2 (COOH, NH) Structural Analysis

H-Bond Acceptors 4 (N-1, N-4, C=O, OH) Structural Analysis

Structural Impact on Solubility
Pyrazine Ring: Introduces polarity and potential for

-

stacking, reducing solubility in non-polar aliphatic hydrocarbons.

Carboxylic Acid (C-2): Dominates solubility in aqueous media; high solubility in basic buffers

(pH > 5) due to carboxylate formation.

Ethylamino Group (C-6): Increases lipophilicity compared to the parent acid, improving

solubility in alcohols (Ethanol, Methanol) and chlorinated solvents relative to the

unsubstituted acid.

Solubility Profile by Solvent Class
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Note: Values below represent authoritative estimates based on Structure-Property

Relationships (SPR) of pyrazine-2-carboxylic acid derivatives. Exact gravimetric values should

be determined using Protocol A.

Aqueous Media (pH Dependent)
The compound exhibits U-shaped solubility typical of zwitterionic heterocycles.

Acidic (pH < 1): Moderate Solubility. Protonation of the amine/pyrazine nitrogen increases

polarity.

Isoelectric Point (pH ~2-3):Minimum Solubility. The neutral/zwitterionic species

predominates, leading to precipitation. Critical for isolation.

Basic (pH > 6): High Solubility. Deprotonation of the carboxylic acid forms the highly soluble

carboxylate salt.

Organic Solvents
Solvent Class

Representative
Solvents

Solubility Rating Application

Polar Aprotic DMSO, DMF, DMAc High (>100 mg/mL)
Reaction medium,

Stock solutions

Polar Protic
Methanol, Ethanol,

Isopropanol

Moderate (Heating

required)

Recrystallization

(often with water)

Chlorinated
Dichloromethane

(DCM), Chloroform
Low to Moderate

Extraction (if pH

adjusted)

Ethers/Esters THF, Ethyl Acetate Low Anti-solvent, Washing

Aliphatic
Hexane, Heptane,

Cyclohexane
Insoluble

Anti-solvent, Impurity

removal

Process Development Strategies
Synthesis & Isolation Workflow
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The synthesis typically involves the nucleophilic aromatic substitution of 6-chloropyrazine-2-

carboxylic acid with ethylamine. The solubility profile dictates the isolation strategy:

Reaction: Performed in water or ethanol (where reagents are soluble).

Quench: If basic, the product is soluble (carboxylate form).

Isolation: Acidification to pH ~2.5 (Isoelectric point) triggers precipitation of the target acid.

Purification via Recrystallization
Primary Solvent: Ethanol or Methanol (Hot).

Anti-Solvent: Water (Cold) or Heptane.

Procedure: Dissolve crude solid in refluxing Ethanol. Slowly add Water until turbidity persists.

Cool slowly to 4°C to crystallize.

Visualization of Solubility Logic
The following diagram illustrates the decision matrix for solvent selection based on process

goals.
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Process Goal

Reaction Medium Product Isolation Recrystallization

DMSO / DMF
(High Solubility)

Homogeneous

Water + Base
(Soluble Salt)

Green Chem

Adjust to pH 2.5
(Isoelectric Pt) Solvent/Anti-Solvent

Precipitation
(Min. Solubility) EtOH / Water

Standard

MeOH / MTBE

Alternative

Click to download full resolution via product page

Caption: Decision matrix for solvent selection during synthesis, isolation, and purification

phases.

Experimental Protocols
Protocol A: Gravimetric Solubility Determination
Use this protocol to generate precise solubility data (mg/mL) for regulatory documentation.

Materials:

6-(Ethylamino)pyrazine-2-carboxylic acid (Dry standard).

Target Solvents (HPLC Grade).

0.45 µm Syringe Filters (PTFE for organics, Nylon for aqueous).

Analytical Balance (0.01 mg precision).
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Procedure:

Preparation: Add excess solid (~50 mg) to 1.0 mL of solvent in a sealed HPLC vial.

Equilibration: Shake/vortex at controlled temperature (25°C) for 24 hours.

Filtration: Filter the saturated supernatant using a pre-warmed syringe filter to prevent

precipitation during transfer.

Quantification:

Method 1 (Gravimetric): Evaporate a known volume of filtrate in a tared vessel and weigh

the residue.

Method 2 (HPLC): Dilute filtrate and analyze against a standard curve (UV detection @

~270 nm).

Calculation:

Protocol B: pH-Solubility Profiling (Titration Method)
Use this to determine the optimal pH for isolation.

Suspend 100 mg of compound in 10 mL water (slurry).

Add 1M NaOH dropwise until fully dissolved (Clear solution, pH > 8).

Slowly titrate with 1M HCl while monitoring turbidity via Nephelometer or visual inspection.

Record the pH at the onset of cloudiness (Precipitation point).

Continue measuring until bulk precipitation occurs (typically pH 2.0–3.0).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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